Cas no 142778-06-1 (Diethyl (2-iodoethyl)phosphonate)

Diethyl (2-iodoethyl)phosphonate structure
142778-06-1 structure
Product name:Diethyl (2-iodoethyl)phosphonate
CAS No:142778-06-1
MF:C6H14IO3P
MW:292.051795482636
CID:1312378
PubChem ID:42598681

Diethyl (2-iodoethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl (2-iodoethyl)phosphonate
    • NSC338191
    • DIETHYL 2-OXO-3H-PYRIMIDINE-4,5-DICARBOXYLATE
    • AG-G-28762
    • SureCN8394462
    • diethyl 2-iodoethylphosphonate
    • 2-Hydroxy-pyrimidin-4,5-dicarbonsaeurediethylester
    • 2-oxo-1(3),2-dihydro-pyrimidine-4,5-dicarboxylic acid diethyl ester
    • AC1L7EH1
    • CTK5B4906
    • diethyl 2-hydroxypyrimidine-4,5-dicarboxylate
    • CTK8E1838
    • 2-Hydroxy-4,5-diethoxycarbonyl-pyrimidin
    • DIETHYL 2-IODOETHYLPOHSPHONATE
    • MFCD00775283
    • AKOS017343375
    • 1-Diethoxyphosphoryl-2-iodoethane
    • 1-diethoxyphosphoryl-2-iodo-ethane
    • 142778-06-1
    • Diethyl(2-iodoethyl)phosphonate
    • Inchi: InChI=1S/C6H14IO3P/c1-3-9-11(8,6-5-7)10-4-2/h3-6H2,1-2H3
    • InChI Key: FKWKNMRMNHERBH-UHFFFAOYSA-N
    • SMILES: CCOP(=O)(CCI)OCC

Computed Properties

  • Exact Mass: 291.97253g/mol
  • Monoisotopic Mass: 291.97253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 35.5Ų

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